Cas no 509-80-8 (Mitraphylline)

Mitraphylline Properties

Names and Identifiers

• Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-oxo-, methyl ester,(1'S,3R,4'aS,5'aS,10'aR)-
• Mitraphyllin
• MITRAPHYLLINE
• MITRAPHYLLINE(P)
• MITRAPHYLLINE(P) PrintBack
• Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10',10'a-octahydro-1'-methyl-2-ox
• Spiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylicacid, 1,2,5',5'a,7',8',10...
• ajmalicine oxindole-B
• EINECS 208-106-0
• HMS2267P09
• Mitraphilline
• rubradinine
• Ajmalicine oxindole B
• Rubradinin
• (1'S,3R,4'aS,5'aS,10'aR)-1,2,5',5'a,7',8',10',10'a-Octahydro-1'-methyl-2-oxospiro[3H-indole-3,6'(4'aH)-[1H]pyrano[3,4-f]indolizine]-4'-carboxylic acid methyl ester
• 1H9SRL2456
• MLS000728610
• NSC717700
• SMR000470795
• C09227
• DTXSID50198926
• HY-N6946
• 509-80-8
• (1'S,3R,4a'S,5a'S,10a'R)-methyl 1'-methyl-2-oxo-1',4a',5',5a',7',8',10',10a'-octahydrospiro[indoline-3,6'-pyrano[3,4-f]indolizine]-4'-carboxylate
• MITRAPHYLLINE (CONSTITUENT OF CAT'S CLAW)
• NSC-717700
• Formosanan-16-carboxylic acid, 19-methyl-2-oxo-, methyl ester, (19.alpha.)-
• MS-25901
• AKOS040760558
• Methyl 19alpha-methyl-2-oxoformosanan-16-carboxylate
• MITRAPHYLLINE (CONSTITUENT OF CAT'S CLAW) [DSC]
• CHEMBL2135897
• DTXCID10121417
• CCG-36401
• UNII-1H9SRL2456
• Methyl (19alpha)-19-methyl-2-oxoformosanan-16-carboxylate
• SEC-BUTYLMETHYLSULFIDE
• Formosanan-16-carboxylic acid, 19-methyl-2-oxo-, methyl ester, (19alpha)-
• Q10859059
• CHEBI:6957
• SPIRO(3H-INDOLE-3,6'(4'AH)-(1H)PYRANO(3,4-F)INDOLIZINE)-4'-CARBOXYLIC ACID, 1,2,5',5'A,7',8',10',10'A-OCTAHYDRO-1'-METHYL-2-OXO-, METHYL ESTER, (1'S,3R,4'AS,5'AS,10'AR)-
• NS00032179
• E87144
• methyl (1S,4aS,5aS,6R,10aR)-1-methyl-2'-oxospiro[1,4a,5,5a,7,8,10,10a-octahydropyrano[3,4-f]indolizine-6,3'-1H-indole]-4-carboxylate
• CS-0081397
• Mitraphyllin - exact weight protocol
• DA-55509
• Ajmalcinine oxindole B
• +Expand

• InChIKey： JMIAZDVHNCCPDM-DAFCLMLCSA-N
• Inchi： 1S/C21H24N2O4/c1-12-14-10-23-8-7-21(16-5-3-4-6-17(16)22-20(21)25)18(23)9-13(14)15(11-27-12)19(24)26-2/h3-6,11-14,18H,7-10H2,1-2H3,(H,22,25)/t12-,13-,14+,18-,21+/m0/s1
• SMILES： O1C([H])=C(C(=O)OC([H])([H])[H])[C@]2([H])[C@@]([H])([C@]1([H])C([H])([H])[H])C([H])([H])N1C([H])([H])C([H])([H])[C@]3(C(N([H])C4=C([H])C([H])=C([H])C([H])=C34)=O)[C@]1([H])C2([H])[H]

Computed Properties

• Exact Mass: 368.173607g/mol
• Surface Charge: 0
• XLogP3: 1.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 368.173607g/mol
• Monoisotopic Mass: 368.173607g/mol
• Topological Polar Surface Area: 67.9Ų
• Heavy Atom Count: 27
• Complexity: 692
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 368.4

Experimental Properties

• LogP: 2.13840
• PSA: 67.87000
• Refractive Index: 1.635
• Boiling Point: 555.2ºC
• Flash Point: 289.6 ºC
• Color/Form: Powder
• Density: 1.33

Related Categories

• Iridoids